Cas no 222169-08-6 (1-(2-Chlorothiazol-4-yl)ethanone)

1-(2-Chlorothiazol-4-yl)ethanone is a chlorinated thiazole derivative with significant utility in organic synthesis and pharmaceutical intermediates. Its key structural features include a reactive acetyl group and a chlorinated thiazole ring, making it a versatile building block for heterocyclic chemistry. The compound is particularly valuable in the synthesis of agrochemicals, pharmaceuticals, and specialty chemicals due to its ability to undergo nucleophilic substitution and condensation reactions. Its stability under standard conditions and well-defined reactivity profile ensure consistent performance in complex synthetic pathways. The presence of both electron-withdrawing and electron-donating groups enhances its applicability in fine chemical manufacturing. Proper handling and storage are recommended to maintain purity and reactivity.

1-(2-Chlorothiazol-4-yl)ethanone structure

222169-08-6 structure

Product Name:1-(2-Chlorothiazol-4-yl)ethanone

CAS No:222169-08-6

MF:C₅H₄ClNOS

MW:161.609358787537

CID:4820384

PubChem ID:53444051

Update Time:2025-05-28

1-(2-Chlorothiazol-4-yl)ethanone Chemical and Physical Properties

Names and Identifiers

- 1-(2-Chlorothiazol-4-yl)ethanone
- 4-Acetyl-2-chlorothiazole
- Ethanone, 1-(2-chloro-4-thiazolyl)-
- 1-(2-chloro-1,3-thiazol-4-yl)ethanone
- 1-(2-chloro-1,3-thiazol-4-yl)ethan-1-one
- Inchi： 1S/C5H4ClNOS/c1-3(8)4-2-9-5(6)7-4/h2H,1H3
- InChI Key： OVFBRHYGFKFHCW-UHFFFAOYSA-N
- SMILES： ClC1=NC(=CS1)C(C)=O

Computed Properties

Exact Mass: 160.9702126g/mol
Monoisotopic Mass: 160.9702126g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 9
Rotatable Bond Count: 1
Complexity: 130
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.9
Topological Polar Surface Area: 58.2

1-(2-Chlorothiazol-4-yl)ethanone Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A059006665-5g	1-(2-Chlorothiazol-4-yl)ethanone	222169-08-6	95%	5g	$1278.36	2023-09-02
Alichem	A059006665-10g	1-(2-Chlorothiazol-4-yl)ethanone	222169-08-6	95%	10g	$1672.32	2023-09-02
Alichem	A059006665-25g	1-(2-Chlorothiazol-4-yl)ethanone	222169-08-6	95%	25g	$2814.00	2023-09-02
Chemenu	CM388801-250mg	1-(2-chlorothiazol-4-yl)ethanone	222169-08-6	95%+	250mg	$227	2024-07-18